Cas no 1860476-63-6 (Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- )
Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- N-(4-Cyanotetrahydro-2H-thiopyran-4-yl)acetamide (ACI)
- Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)-
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- Inchi: 1S/C8H12N2OS/c1-7(11)10-8(6-9)2-4-12-5-3-8/h2-5H2,1H3,(H,10,11)
- InChI Key: HIBQMWPRLFREOF-UHFFFAOYSA-N
- SMILES: N#CC1(CCSCC1)NC(C)=O
Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-247848-1.0g |
N-(4-cyanothian-4-yl)acetamide |
1860476-63-6 | 1.0g |
$657.0 | 2023-02-20 | ||
| Enamine | EN300-247848-2.5g |
N-(4-cyanothian-4-yl)acetamide |
1860476-63-6 | 2.5g |
$1360.0 | 2023-09-15 | ||
| Enamine | EN300-247848-5.0g |
N-(4-cyanothian-4-yl)acetamide |
1860476-63-6 | 5.0g |
$1723.0 | 2023-02-20 | ||
| Enamine | EN300-247848-10.0g |
N-(4-cyanothian-4-yl)acetamide |
1860476-63-6 | 10.0g |
$2166.0 | 2023-02-20 | ||
| Enamine | EN300-247848-1g |
N-(4-cyanothian-4-yl)acetamide |
1860476-63-6 | 1g |
$657.0 | 2023-09-15 | ||
| Enamine | EN300-247848-5g |
N-(4-cyanothian-4-yl)acetamide |
1860476-63-6 | 5g |
$1723.0 | 2023-09-15 | ||
| Enamine | EN300-247848-10g |
N-(4-cyanothian-4-yl)acetamide |
1860476-63-6 | 10g |
$2166.0 | 2023-09-15 |
Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)-
Comprehensive Overview of Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- (CAS No. 1860476-63-6)
Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- (CAS No. 1860476-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a cyanotetrahydro-2H-thiopyran ring and an acetamide moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science, where its structural complexity offers opportunities for novel molecular designs.
The chemical structure of N-(4-cyanotetrahydro-2H-thiopyran-4-yl)acetamide includes a tetrahydrothiopyran ring, which is a sulfur-containing heterocycle. This structural feature is crucial for its reactivity and potential biological activity. The presence of the cyano group (-CN) further enhances its utility as a building block in organic synthesis. Recent studies have explored its use in the development of enzyme inhibitors and other bioactive molecules, aligning with current trends in precision medicine and targeted therapy.
In the context of green chemistry and sustainable synthesis, Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- has been investigated for its potential in eco-friendly catalytic processes. Researchers are exploring its role in cascade reactions and multicomponent syntheses, which minimize waste and improve atom economy. These applications are particularly relevant given the growing demand for sustainable chemical practices in the pharmaceutical industry.
The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its handling and application in various research settings. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify N-(4-cyanotetrahydro-2H-thiopyran-4-yl)acetamide in laboratory environments. These methods ensure the compound's purity and consistency, which are essential for reproducible scientific results.
From a commercial perspective, the demand for Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound's role in the development of new chemical entities (NCEs) for therapeutic applications has positioned it as a key player in the fine chemicals market.
Looking ahead, the scientific community anticipates further exploration of CAS No. 1860476-63-6 in emerging fields such as computational chemistry and AI-driven drug design. Its structural features make it an interesting candidate for molecular docking studies and virtual screening campaigns. As the boundaries of chemical research expand, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)acetamide is expected to play a pivotal role in advancing our understanding of molecular interactions and reactivity.
In summary, Acetamide, N-(4-cyanotetrahydro-2H-thiopyran-4-yl)- represents a fascinating area of study in modern chemistry. Its unique structure, combined with its diverse applications, makes it a valuable asset for researchers across multiple disciplines. Whether in drug development, material science, or sustainable synthesis, this compound continues to inspire innovation and discovery in the chemical sciences.
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